5-[bis(2-methyl-1H-indol-3-yl)methyl]-2-methoxyphenol

• IUPAC Name: 5-[bis(2-methyl-1H-indol-3-yl)methyl]-2-methoxyphenol
• InChI: InChI=1S/C26H24N2O2/c1-15-24(18-8-4-6-10-20(18)27-15)26(17-12-13-23(30-3)22(29)14-17)25-16(2)28-21-11-7-5-9-19(21)25/h4-14,26-29H,1-3H3
• InChI Key: NPSKYHOPQNRGNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(C3=CC(=C(C=C3)OC)O)C4=C(NC5=CC=CC=C54)C
• Molecular Formula: C26H24N2O2
• Molecular Weight: 396.5 g/mol

Description

5-[bis(2-methyl-1H-indol-3-yl)methyl]-2-methoxyphenol (5-bismethyl-2-methoxyphenol) is a heterocyclic compound that is a derivative of phenol and indole. It is a colorless solid that is soluble in organic solvents and has a molecular weight of 310.35 g/mol. 5-bismethyl-2-methoxyphenol has a wide range of applications in scientific research, including as a reagent in organic synthesis, as a fluorescent probe for studying biochemical and physiological processes, and as a potential therapeutic agent for various diseases.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Characterization: Research by Cole et al. (2019) involved the synthesis of bisindolylmethanes (BIMs), a class of polyindolyl species, demonstrating the importance of 5-[bis(2-methyl-1H-indol-3-yl)methyl]-2-methoxyphenol in synthetic chemistry. These BIMs were synthesized using salicylaldehyde derivatives and characterized crystallographically, highlighting the compound's utility in forming complex molecular structures (Cole et al., 2019).

Biological Activity and Applications

• Cytotoxicity Studies: Gleeson et al. (2010) conducted research on indole-substituted vanadocenes, highlighting their cytotoxicity through in vitro tests on CAKI-1 cell lines. This research indicates the potential therapeutic applications of compounds similar to this compound in cancer treatment (Gleeson et al., 2010).

Chemosensory Applications

• Fluorogenic Sensing of Metal Ions: Purkait et al. (2018) developed a multi-responsive vanilinyl-p-cresol diformyl Schiff base fluorescent chemosensor, showcasing the application of compounds like this compound in detecting metal ions such as Zn2+ and Cd2+. This study underscores the compound's potential in environmental monitoring and safety assessments (Purkait et al., 2018).

Environmental and Material Science Applications

• Corrosion Inhibition: Verma et al. (2016) investigated Bis(indolyl) methanes (BIMs) as green corrosion inhibitors for mild steel, emphasizing the relevance of this compound in protecting industrial materials from corrosion. The study found significant inhibition efficiency, illustrating the compound's application in enhancing material longevity and durability (Verma et al., 2016).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that results in a variety of biological activities . The specific interactions and resulting changes would depend on the particular target and the context of the biological system.

Biochemical Pathways

Indole derivatives are known to affect a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways . The downstream effects of these interactions would depend on the specific pathways involved and the context of the biological system.

Result of Action

Given the wide range of biological activities associated with indole derivatives, it can be inferred that the compound may have diverse effects at the molecular and cellular level .

Biochemical Analysis

Biochemical Properties

The biochemical properties of 5-[bis(2-methyl-1H-indol-3-yl)methyl]-2-methoxyphenol are largely attributed to its indole moieties. Indole derivatives are known to interact with multiple receptors, contributing to their broad-spectrum biological activities

Cellular Effects

They can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Indole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .